Cas no 473795-40-3 (Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate
• CAS No: 473795-40-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD11975632
• CID: 2644992
• Update Time: 2025-05-21

Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SY263625
• 1-(1-Boc-piperidin-4-ylidene)-2-propanone
• tert-butyl 4-(2-oxopropylidene)piperidine-1-carbox
• Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate

• MDL： MFCD11975632
• Inchi： 1S/C13H21NO3/c1-10(15)9-11-5-7-14(8-6-11)12(16)17-13(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： DVXZTYVDRMTHSV-UHFFFAOYSA-N
• SMILES： O(C(N1CC/C(=C\C(C)=O)/CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate

Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate (CAS No. 473795-40-3)

The compound Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate (CAS No. 473795-40-3) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in various chemical transformations and its role as an intermediate in the synthesis of complex molecules.

Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate belongs to the class of piperidine derivatives, which are widely studied for their versatility in organic chemistry. The molecule features a piperidine ring substituted with a tert-butyl group at the 1-position and a 2-oxopropylidene group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the compound, making it a valuable tool in asymmetric synthesis and catalysis.

Recent studies have highlighted the importance of Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate in the development of new materials, particularly in the realm of polymer chemistry. Researchers have explored its use as a building block for constructing advanced polymers with tailored mechanical and thermal properties. The compound's ability to undergo various polymerization reactions has opened up new avenues for its application in high-performance materials.

In addition to its role in polymer chemistry, Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate has been investigated for its potential in drug discovery. Its structural features make it an ideal candidate for exploring bioactive molecules with complex architectures. Recent findings suggest that derivatives of this compound may exhibit promising pharmacological activities, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the piperidine ring, followed by selective substitution at specific positions to introduce the desired functional groups. The use of advanced catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound.

From an environmental standpoint, Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic materials.

In conclusion, Tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate (CAS No. 473795-40-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block in contemporary chemical research.